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Introduction

(2,5-Dichlorophenyl)methanesulfonyl chloride is a chemical compound of interest in
synthetic chemistry, particularly as a potential building block in the development of novel
compounds. Its utility is largely derived from the reactive sulfonyl chloride functional group,
which can readily undergo nucleophilic substitution reactions to form sulfonamides, sulfonate
esters, and other sulfur-containing derivatives. Such derivatives are common scaffolds in
medicinal chemistry and materials science.[1][2] This technical guide provides a summary of
the available physical and chemical data for (2,5-Dichlorophenyl)methanesulfonyl chloride.

Chemical and Physical Properties

A comprehensive experimental determination of all physical properties for (2,5-
Dichlorophenyl)methanesulfonyl chloride is not readily available in the public domain. The
following table summarizes the known and calculated data for this compound.
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Property Value Source
CAS Number 163295-71-4 [3]
Molecular Formula C7HsCIz02S [3]
Molecular Weight 259.5374 g/mol [3]
Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of (2,5-
Dichlorophenyl)methanesulfonyl chloride are not available in published literature. However,
standard methodologies for determining the physical properties of sulfonyl chlorides can be
adapted.

General Workflow for Physical Property Determination

The logical flow for determining the key physical properties of a synthesized sulfonyl chloride,
such as (2,5-Dichlorophenyl)methanesulfonyl chloride, is outlined below.
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Synthesis & Purification

Synthesis of (2,5-Dichlorophenyl)methanesulfonyl chloride

y

Purification (e.g., Recrystallization, Chromatography)

/\

Physical Property DH:V / \ \

Melting Point Determination Boiling Point Determination Density Measurement Solubility Assessment
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Caption: General workflow for determining physical properties.
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Synthesis of (2,5-Dichlorophenyl)methanesulfonyl
chloride

A specific, detailed experimental protocol for the synthesis of (2,5-
Dichlorophenyl)methanesulfonyl chloride is not readily available. However, a general and
common method for the preparation of aryl sulfonyl chlorides is through the chlorosulfonation of
the corresponding aromatic compound.

General Synthesis Pathway

The synthesis of substituted phenylmethanesulfonyl chlorides can often be achieved through
the reaction of the corresponding substituted toluene with a chlorinating agent, followed by
oxidation.
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Oxidation to Sulfonyl Chloride

(2,5-Dichlorophenyl)methanesulfonyl
chloride

Oxidation

— Reaction with " . .
2,5-Dichlorotoluene Chlorination Chlorinating Agent Formation of Sulfinyl Chloride
(e.g., SO2Cl2)

Click to download full resolution via product page

Caption: A potential synthetic route for the target compound.

Biological Activity and Signaling Pathways
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Currently, there is no publicly available information on the biological activity, mechanism of
action, or any associated signaling pathways for (2,5-Dichlorophenyl)methanesulfonyl
chloride. Sulfonyl chloride compounds are widely utilized in drug discovery and development
as precursors to sulfonamides, which are known to exhibit a broad range of biological activities,
including antibacterial, diuretic, and hypoglycemic effects.[4][5][6] Further research would be
required to determine if (2,5-Dichlorophenyl)methanesulfonyl chloride or its derivatives
possess any significant biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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